Cas no 2229396-24-9 (3-hydroxy-1-(propan-2-yloxy)methylcyclobutane-1-carboxylic acid)

• Product Name: 3-hydroxy-1-(propan-2-yloxy)methylcyclobutane-1-carboxylic acid
• CAS No: 2229396-24-9
• MF: C₉H₁₆O₄
• MW: 188.220943450928
• CID: 6551068
• PubChem ID: 165759693
• Update Time: 2025-07-02

3-hydroxy-1-(propan-2-yloxy)methylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-1-(propan-2-yloxy)methylcyclobutane-1-carboxylic acid
• 3-hydroxy-1-[(propan-2-yloxy)methyl]cyclobutane-1-carboxylic acid
• EN300-1769850
• 2229396-24-9

• Inchi： 1S/C9H16O4/c1-6(2)13-5-9(8(11)12)3-7(10)4-9/h6-7,10H,3-5H2,1-2H3,(H,11,12)
• InChI Key： PGARUAMQEMTPLW-UHFFFAOYSA-N
• SMILES： OC1CC(C(=O)O)(COC(C)C)C1

Computed Properties

• Exact Mass: 188.10485899g/mol
• Monoisotopic Mass: 188.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-hydroxy-1-(propan-2-yloxy)methylcyclobutane-1-carboxylic acid

Professional Introduction to 3-hydroxy-1-(propan-2-yloxy)methylcyclobutane-1-carboxylic acid (CAS No: 2229396-24-9)

3-hydroxy-1-(propan-2-yloxy)methylcyclobutane-1-carboxylic acid, identified by its CAS number 2229396-24-9, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, featuring a cyclobutane core with hydroxyl and alkoxy functional groups, has garnered attention due to its structural complexity and potential biological activities. The presence of both hydroxyl and propan-2-yloxy substituents suggests a high degree of versatility in terms of chemical reactivity and interaction with biological targets.

The compound's structure, characterized by a rigid cyclobutane ring connected to a carboxylic acid moiety, makes it an intriguing candidate for further investigation in medicinal chemistry. The cyclobutane framework is known for its stability and ability to mimic certain biological scaffolds, while the hydroxyl and alkoxy groups provide opportunities for hydrogen bonding and lipophilic interactions. These features are particularly relevant in the design of novel therapeutic agents targeting various diseases.

In recent years, there has been growing interest in the development of molecules with structural motifs derived from natural products or bioactive scaffolds. 3-hydroxy-1-(propan-2-yloxy)methylcyclobutane-1-carboxylic acid aligns with this trend, as it combines elements that have been observed in biologically active compounds. For instance, the cyclobutane ring is found in several natural products with known pharmacological effects, while the hydroxyl and alkoxy groups are common in drug molecules due to their ability to modulate receptor binding affinity.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The carboxylic acid group can be readily modified through esterification, amidation, or other reactions to introduce additional functionalities. Similarly, the hydroxyl and propan-2-yloxy groups can be used as handles for further derivatization. This flexibility makes 3-hydroxy-1-(propan-2-yloxy)methylcyclobutane-1-carboxylic acid a valuable asset in synthetic chemistry and drug discovery pipelines.

Recent studies have begun to explore the pharmacological properties of similar compounds, particularly those with cyclobutane cores. For example, derivatives of cyclobutane have been investigated for their potential as kinase inhibitors, G protein-coupled receptor modulators, and antimicrobial agents. The presence of both hydroxyl and propan-2-yloxy groups in 3-hydroxy-1-(propan-2-yloxy)methylcyclobutane-1-carboxylic acid suggests that it may exhibit similar activities or serve as a precursor for such agents.

The synthesis of this compound presents an interesting challenge due to the need to construct the cyclobutane ring while maintaining the correct stereochemistry at the hydroxyl and alkoxy positions. Advances in organic synthesis techniques have made it possible to achieve high yields and enantiopurity in such reactions, which is crucial for pharmaceutical applications. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have been particularly useful in constructing complex cyclic structures like this one.

The biological activity of 3-hydroxy-1-(propan-2-yloxy)methylcyclobutane-1-carboxylic acid has not yet been fully characterized, but preliminary computational studies suggest that it may interact with various biological targets. Molecular docking simulations have shown potential binding interactions with enzymes involved in metabolic pathways and receptors associated with neurological disorders. These findings are consistent with the structural features of the compound and highlight its potential therapeutic relevance.

In conclusion, 3-hydroxy-1-(propan-2-yloxy)methylcyclobutane-1-carboxylic acid (CAS No: 2229396-24-9) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile building block for drug discovery, while its cyclobutane core suggests possible applications in treating a wide range of diseases. Further investigation into its synthesis, pharmacological properties, and potential therapeutic applications will undoubtedly yield valuable insights into its role in modern medicine.